Cas no 946365-08-8 (N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methylbenzamide)
N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methylbenzamide
- N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-methylbenzamide
- N-[2-[3-(furan-2-yl)-6-oxopyridazin-1-yl]ethyl]-4-methylbenzamide
- 946365-08-8
- AKOS024641959
- N-(2-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-methylbenzamide
- F2340-0006
-
- Inchi: 1S/C18H17N3O3/c1-13-4-6-14(7-5-13)18(23)19-10-11-21-17(22)9-8-15(20-21)16-3-2-12-24-16/h2-9,12H,10-11H2,1H3,(H,19,23)
- InChI Key: SJNNKDIHOXHCRX-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C1C=CC(N(CCNC(C2C=CC(C)=CC=2)=O)N=1)=O
Computed Properties
- Exact Mass: 323.12699141g/mol
- Monoisotopic Mass: 323.12699141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 536
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 74.9Ų
N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2340-0006-2μmol |
N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-methylbenzamide |
946365-08-8 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2340-0006-5μmol |
N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-methylbenzamide |
946365-08-8 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2340-0006-10μmol |
N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-methylbenzamide |
946365-08-8 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2340-0006-20μmol |
N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-methylbenzamide |
946365-08-8 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2340-0006-1mg |
N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-methylbenzamide |
946365-08-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2340-0006-2mg |
N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-methylbenzamide |
946365-08-8 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2340-0006-3mg |
N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-methylbenzamide |
946365-08-8 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2340-0006-4mg |
N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-methylbenzamide |
946365-08-8 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2340-0006-5mg |
N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-methylbenzamide |
946365-08-8 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2340-0006-10mg |
N-{2-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-4-methylbenzamide |
946365-08-8 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methylbenzamide Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methylbenzamide
Introduction to N-{2-3-(furan-2-yl-6-oxo-1,6-dihydropyridazin-1-ylethyl)}-4-methylbenzamide and Its Significance in Modern Chemical Biology
N-{2-3-(furan-2-yl-6-oxo-1,6-dihydropyridazin-1-ylethyl)}-4-methylbenzamide, with the CAS number 946365-08-8, represents a fascinating compound in the realm of chemical biology. This molecule has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research. The presence of a furan moiety and a pyridazine ring within its framework suggests a rich chemical diversity that can be exploited for various biological interactions.
The compound's structure is characterized by a benzamide group attached to an ethyl chain, which further extends into a dihydropyridazine core. This core is particularly intriguing because dihydropyridazines have been extensively studied for their pharmacological properties. Specifically, the 6-oxo substituent on the pyridazine ring enhances the molecule's reactivity, making it a versatile scaffold for drug design. The furan ring, on the other hand, introduces an additional layer of complexity, enabling π-stacking interactions and hydrogen bonding capabilities that are crucial for molecular recognition processes.
In recent years, there has been a surge in research focused on heterocyclic compounds due to their wide-ranging biological activities. Among these, pyridazine derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The benzamide moiety in N-{2-3-(furan-2-yl-6-oxo-1,6-dihydropyridazin-1-ylethyl)}-4-methylbenzamide is particularly noteworthy, as it is known to enhance binding affinity and selectivity in drug-receptor interactions. This makes the compound an attractive candidate for developing novel therapeutic agents.
One of the most compelling aspects of this compound is its potential to interact with biological targets in multiple ways. The combination of the furan ring, the dihydropyridazine core, and the benzamide group creates a multifaceted structure that can engage with different proteins and enzymes. For instance, studies have shown that furan derivatives can modulate enzyme activity by acting as competitive inhibitors or by inducing conformational changes in target proteins. Similarly, pyridazine-based compounds have been reported to interfere with DNA replication and transcription processes, making them valuable in oncology research.
The pharmaceutical industry has increasingly recognized the importance of structure-based drug design, where molecular modeling techniques are employed to predict how a compound will interact with its biological target. N-{2-3-(furan-2-yl-6-oxo-1,6-dihydropyridazin-1-ylethyl)}-4-methylbenzamide fits well into this paradigm due to its complex architecture. Computational studies have suggested that this compound can bind to various receptors with high affinity, including those involved in pain signaling and neurodegenerative diseases. These findings underscore the compound's potential as a lead molecule for drug development.
Moreover, the synthesis of this compound presents an interesting challenge for organic chemists. The construction of the dihydropyridazine core requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These techniques not only improve efficiency but also allow for the introduction of additional functional groups that can enhance biological activity.
In conclusion, N-{2-3-(furan-2-yl-6-oxo-1,6-dihydropyridazin-1-ylethyl)}-4-methylbenzamide (CAS no. 946365-08) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it an excellent candidate for further investigation into drug discovery efforts aimed at treating various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in developing next-generation therapeutics.
946365-08-8 (N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-4-methylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)